Cas no 2138574-98-6 (3-(4-tert-butylcyclohexyl)oxyazetidine)

• Product Name: 3-(4-tert-butylcyclohexyl)oxyazetidine
• CAS No: 2138574-98-6
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 6470869
• PubChem ID: 165863234
• Update Time: 2025-05-25

3-(4-tert-butylcyclohexyl)oxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-tert-butylcyclohexyl)oxyazetidine
• 2138574-98-6
• EN300-1146886
• 3-[(4-tert-butylcyclohexyl)oxy]azetidine

• Inchi： 1S/C13H25NO/c1-13(2,3)10-4-6-11(7-5-10)15-12-8-14-9-12/h10-12,14H,4-9H2,1-3H3
• InChI Key： XMSMELCPMIGXDJ-UHFFFAOYSA-N
• SMILES： O(C1CNC1)C1CCC(CC1)C(C)(C)C

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(4-tert-butylcyclohexyl)oxyazetidine

3-(4-tert-butylcyclohexyl)oxyazetidine: A Comprehensive Overview

3-(4-tert-butylcyclohexyl)oxyazetidine, identified by the CAS number 2138574-98-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science.

The molecular structure of 3-(4-tert-butylcyclohexyl)oxyazetidine consists of a cyclohexane ring substituted with a tert-butyl group at the 4-position, which is further connected via an oxygen atom to an azetidine ring. This arrangement imparts the compound with distinct physical and chemical properties, making it a valuable subject for research.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry, particularly as building blocks for complex molecules with bioactive properties. The incorporation of a bulky tert-butyl group in the cyclohexane ring enhances the steric effects, which can be advantageous in designing drugs with improved pharmacokinetic profiles.

In terms of synthesis, 3-(4-tert-butylcyclohexyl)oxyazetidine can be prepared through various routes, including nucleophilic substitution and coupling reactions. Researchers have explored these methods to optimize yields and purity, ensuring scalability for potential industrial applications.

The compound's solubility and stability under different conditions have been extensively studied, providing insights into its suitability for various chemical processes. Its ability to form stable derivatives has made it a candidate for exploring new materials with tailored properties.

From an environmental standpoint, understanding the degradation pathways of 3-(4-tert-butylcyclohexyl)oxyazetidine is crucial for assessing its ecological impact. Studies indicate that it undergoes biodegradation under specific conditions, which is essential information for sustainable chemical practices.

In conclusion, 3-(4-tert-butylcyclohexyl)oxyazetidine, with its unique structure and versatile properties, continues to be a focal point in scientific research. Its potential applications span across multiple disciplines, underscoring the importance of ongoing investigations into its chemistry and biology.